Cas no 401791-40-0 (Ethyl 2-(3-bromophenoxy)propanoate)

• Product Name: Ethyl 2-(3-bromophenoxy)propanoate
• CAS No: 401791-40-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 2857147
• PubChem ID: 20823129
• Update Time: 2025-06-14

Ethyl 2-(3-bromophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• YHUQGBQWTMLYAB-UHFFFAOYSA-N
• A1-05691
• SCHEMBL5118416
• 401791-40-0
• Ethyl 2-(3-bromophenoxy)propanoate
• Ethyl2-(3-bromophenoxy)propanoate
• AKOS010991161
• FS-4516

• MDL： MFCD16089525
• Inchi： 1S/C11H13BrO3/c1-3-14-11(13)8(2)15-10-6-4-5-9(12)7-10/h4-8H,3H2,1-2H3
• InChI Key： YHUQGBQWTMLYAB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC(C(=O)OCC)C

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 2-(3-bromophenoxy)propanoate

Comprehensive Analysis of Ethyl 2-(3-bromophenoxy)propanoate (CAS No. 401791-40-0): Properties, Applications, and Industry Trends

Ethyl 2-(3-bromophenoxy)propanoate (CAS No. 401791-40-0) is a specialized organic compound gaining attention in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This ester derivative, characterized by its bromophenoxy moiety and propanoate backbone, exhibits unique reactivity patterns that make it valuable for targeted molecular transformations. With the growing demand for precision chemical synthesis, compounds like Ethyl 2-(3-bromophenoxy)propanoate are increasingly searched in contexts such as "cross-coupling reagent alternatives" and "green chemistry-compatible intermediates."

The molecular structure of CAS 401791-40-0 features a strategic combination of functional groups: an ethyl ester for solubility modulation, a 3-bromophenoxy group for electrophilic aromatic substitution, and a chiral center enabling stereoselective applications. Recent publications highlight its role in Suzuki-Miyaura couplings, addressing frequent search queries like "bromophenoxy derivatives in palladium catalysis." Analytical data reveals a melting point range of 45-48°C and a boiling point of 295°C at 760 mmHg, with HPLC purity typically exceeding 98% in commercial samples.

In pharmaceutical development, Ethyl 2-(3-bromophenoxy)propanoate serves as a key building block for non-steroidal anti-inflammatory drug (NSAID) precursors. Its propanoate ester functionality allows gradual hydrolysis in biological systems, matching current industry preferences for prodrug design—a topic trending in "controlled-release formulation" searches. The compound's logP value of 2.82 suggests optimal membrane permeability, explaining its utility in medicinal chemistry projects focusing on CNS-active compounds.

Agrochemical applications leverage the compound's halogenated aromatic system, particularly in developing next-generation herbicides with improved environmental profiles. Patent analyses show increasing use of 401791-40-0 in synthesizing analogs of phenoxyalkanoic acid herbicides, coinciding with search trends for "low-persistence crop protection agents." The bromine substituent enables further functionalization through modern C-H activation techniques, reducing synthetic steps compared to traditional methods.

Material science innovations employ Ethyl 2-(3-bromophenoxy)propanoate as a monomer for specialty polymers. Its ability to participate in both radical and condensation polymerizations answers frequent queries about "multifunctional polymer precursors." Researchers particularly value the phenoxy group's contribution to thermal stability (decomposition temperature >300°C) in high-performance engineering plastics, as evidenced by recent studies on flame-retardant additives.

Synthetic methodology studies highlight CAS 401791-40-0 as a test substrate for emerging catalytic systems. Its balanced electronic properties make it ideal for investigating "bromine-directed C-O bond formation" and "asymmetric esterification techniques"—two areas with rising Google Scholar citations. The compound's crystalline nature facilitates purification, addressing common industrial concerns about "scalable separation of chiral intermediates."

Environmental and regulatory aspects position Ethyl 2-(3-bromophenoxy)propanoate favorably compared to chlorinated analogs. Its OECD 301F biodegradability testing results (62% in 28 days) respond to growing searches for "sustainable halogenated compounds." The absence of persistent bioaccumulative properties aligns with REACH regulations, making it a frequent subject in "green halogen chemistry" webinars.

Market analysis indicates steady growth in 401791-40-0 demand, particularly from Asian pharmaceutical manufacturers. Custom synthesis inquiries often specify "high-purity bromophenoxy esters" with strict control over isomeric impurities (<0.5%). Technological advancements in continuous flow synthesis have reduced production costs by 40% since 2020, coinciding with increased searches for "flow chemistry bromination optimization."

Future research directions for Ethyl 2-(3-bromophenoxy)propanoate include photoredox applications and biocatalytic modifications. Preliminary studies show promise in "visible-light-mediated phenoxy coupling reactions," a hot topic in recent ACS presentations. Enzyme engineering efforts aim to utilize this compound in "stereoselective esterase cascades," addressing another emerging search trend in enzymatic synthesis literature.

Quality control protocols for CAS 401791-40-0 emphasize GC-MS fingerprinting and chiral HPLC analysis, reflecting industry concerns about "isomeric purity in API intermediates." Storage recommendations (2-8°C under nitrogen) and handling guidelines are frequently updated in technical datasheets, responding to common queries about "halogenated ester stability."